Cas no 2138104-54-6 (3,4-dichloro-5-(3-methoxyphenyl)aniline)

• Product Name: 3,4-dichloro-5-(3-methoxyphenyl)aniline
• CAS No: 2138104-54-6
• MF: C₁₃H₁₁Cl₂NO
• MW: 268.138541460037
• CID: 6309833
• PubChem ID: 165961357
• Update Time: 2025-10-28

3,4-dichloro-5-(3-methoxyphenyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3,4-dichloro-5-(3-methoxyphenyl)aniline
• EN300-1142381
• 2138104-54-6

• Inchi： 1S/C13H11Cl2NO/c1-17-10-4-2-3-8(5-10)11-6-9(16)7-12(14)13(11)15/h2-7H,16H2,1H3
• InChI Key： HYBRYSUJBDBMGV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=C1C1C=CC=C(C=1)OC)N)Cl

Computed Properties

• Exact Mass: 267.0217694g/mol
• Monoisotopic Mass: 267.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 3,4-dichloro-5-(3-methoxyphenyl)aniline

Professional Introduction to 3,4-dichloro-5-(3-methoxyphenyl)aniline (CAS No. 2138104-54-6)

3,4-dichloro-5-(3-methoxyphenyl)aniline, identified by the Chemical Abstracts Service Number (CAS No.) 2138104-54-6, is a significant organic compound that has garnered attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aniline derivatives, characterized by its aromatic ring structure substituted with chloro and methoxy groups. The strategic positioning of these functional groups imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry and a potential precursor for various biologically active molecules.

The molecular structure of 3,4-dichloro-5-(3-methoxyphenyl)aniline consists of a phenyl ring substituted at the 3-position with a methoxy group and at the 4- and 5-positions with chlorine atoms. This specific arrangement creates a molecule with enhanced electrophilic reactivity at the chloro-substituted positions, facilitating various nucleophilic substitution reactions. Such reactivity is highly advantageous in medicinal chemistry, where the compound can be further modified to develop novel therapeutic agents.

In recent years, there has been growing interest in aniline derivatives due to their diverse pharmacological activities. Specifically, compounds containing chlorine substituents on the aromatic ring have shown promise in inhibiting enzymes and receptors involved in inflammatory and infectious diseases. The presence of the methoxy group at the 3-position introduces additional electronic effects that can modulate the compound's interaction with biological targets. This combination of structural features makes 3,4-dichloro-5-(3-methoxyphenyl)aniline a compelling candidate for further exploration.

One of the most exciting applications of 3,4-dichloro-5-(3-methoxyphenyl)aniline is in the development of antimicrobial agents. Recent studies have highlighted the importance of targeting bacterial enzymes that are essential for their survival and proliferation. The chlorine atoms in this compound can serve as anchors for covalent bonding with bacterial targets, leading to the development of potent inhibitors. For instance, researchers have explored its potential in inhibiting bacterial DNA gyrase, an enzyme crucial for bacterial replication. Preliminary results suggest that derivatives of this compound exhibit promising activity against Gram-negative bacteria, which are increasingly resistant to conventional antibiotics.

Another area where 3,4-dichloro-5-(3-methoxyphenyl)aniline shows promise is in the field of anticancer research. Cancer cells often exhibit altered metabolic pathways and signaling cascades compared to normal cells. By targeting these differences, researchers aim to develop drugs that selectively inhibit cancer cell growth while minimizing side effects on healthy cells. The structural features of 3,4-dichloro-5-(3-methoxyphenyl)aniline make it a versatile scaffold for designing molecules that can interfere with key oncogenic pathways. For example, modifications at the chloro-substituted positions can lead to compounds that inhibit tyrosine kinases, which are overactive in many types of cancer. Early-stage trials have demonstrated that certain derivatives exhibit significant antitumor activity in vitro and in animal models.

The agrochemical industry has also recognized the potential of 3,4-dichloro-5-(3-methoxyphenyl)aniline as a precursor for developing novel pesticides. Pesticides are essential for protecting crops from pests and diseases, but traditional chemical pesticides often have environmental drawbacks. Newer approaches focus on designing compounds that are more selective and less toxic to non-target organisms. The reactivity of 3,4-dichloro-5-(3-methoxyphenyl)aniline allows for the synthesis of molecules that can act as herbicides or fungicides by disrupting essential biological processes in pests. Researchers have synthesized several derivatives and tested their efficacy against various plant pathogens. Some compounds have shown excellent activity while maintaining low toxicity to beneficial insects.

The synthesis of 3,4-dichloro-5-(3-methoxyphenyl)aniline is another area where advancements have been made recently. Traditional synthetic routes often involve multiple steps and require harsh conditions, leading to low yields and high costs. New methodologies have focused on improving efficiency and sustainability by employing catalytic processes and green chemistry principles. For instance, transition metal-catalyzed cross-coupling reactions have been explored as a means to construct the desired aromatic ring structure more efficiently. These methods not only improve yield but also reduce waste generation, aligning with global efforts toward sustainable chemical manufacturing.

The role of computational chemistry in understanding the properties of 3,4-dichloro-5-(3-methoxyphenyl)aniline cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at an atomic level. This information is crucial for designing modified versions of the molecule with enhanced potency and selectivity. Additionally, computational methods can help identify optimal synthetic routes by predicting reaction outcomes before experimental trials are conducted. Such advancements have significantly accelerated drug discovery processes in recent years.

In conclusion,3,4-dichloro-5-(3-methoxyphenyl)aniline (CAS No.2138104-54-6) is a versatile organic compound with significant potential in pharmaceuticals、agrochemicals，and materials science。 Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules，and recent research highlights its promise in developing novel antimicrobial、anticancer，and pesticide agents。 With continued advancements in synthetic methodologies and computational chemistry，the future looks bright for harnessing this compound's full potential。